Cas no 646038-04-2 (1H-Indole, 5-bromo-3-ethyl-2-methyl-)

1H-Indole, 5-bromo-3-ethyl-2-methyl- structure
646038-04-2 structure
Product Name:1H-Indole, 5-bromo-3-ethyl-2-methyl-
CAS No:646038-04-2
MF:C11H12BrN
MW:238.123682022095
CID:422296
PubChem ID:45920847
Update Time:2025-04-19

1H-Indole, 5-bromo-3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 5-bromo-3-ethyl-2-methyl-
    • 5-bromo-3-ethyl-2-methyl-1H-indole
    • AKOS000445807
    • AQ-086/43483682
    • DTXSID70672612
    • 646038-04-2
    • Inchi: 1S/C11H12BrN/c1-3-9-7(2)13-11-5-4-8(12)6-10(9)11/h4-6,13H,3H2,1-2H3
    • InChI Key: NEFHRVZPQPSWDG-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(CC)=C(C)N2

Computed Properties

  • Exact Mass: 237.01536
  • Monoisotopic Mass: 237.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.8A^2
  • XLogP3: 3.9

Experimental Properties

  • PSA: 15.79
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